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Introduction: Copper chromite is an inorganic compound that serves as a crucial catalyst in

numerous industrial and laboratory-scale chemical reactions. Though often referred to by the

general formula CuCr₂O₄, its stoichiometry can be complex, with other common forms including

Cu₂Cr₂O₅ (also represented as 2CuO·Cr₂O₃).[1][2][3] It typically exists as a black or grayish-

black powder and possesses a spinel crystal structure.[4][5] Developed initially by Lazier and

Adkins, this catalyst is renowned for its high efficacy and selectivity, particularly in

hydrogenation reactions.[3] This technical guide provides an in-depth overview of the core

physical and chemical properties of copper chromite, details common experimental protocols

for its synthesis and characterization, and discusses its applications, with a focus on providing

actionable information for researchers, scientists, and professionals in drug development.

Physical Properties
Copper chromite is a solid material whose physical characteristics are foundational to its

application, particularly in heterogeneous catalysis. Its high density and thermal stability are

advantageous for industrial processes operating under demanding conditions.

1.1. General and Structural Properties The compound typically appears as a black or greenish-

black powder.[1] It adopts a tetragonally distorted spinel crystal structure, which is critical to its

catalytic function.[2][4] Copper chromite is insoluble in water and dilute acids, a property that

facilitates its use as a solid catalyst that can be easily separated from liquid reaction mixtures.

[4][6][7]
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1.2. Magnetic Properties Copper chromite is a noncollinear ferrimagnetic material.[8] It

exhibits magnetic ordering with a Curie temperature (the point at which it loses its permanent

magnetic properties) of 130 K.[9] This magnetic behavior can be altered by redox treatments;

for instance, reduction of the material can cause this magnetic ordering to disappear.[9]

The key physical properties are summarized in the table below.

Table 1: Physical Properties of Copper Chromite

Property Value(s) Notes

Appearance

Black, grayish-black, or
dark green
powder/crystals.[1][4][7]

Color can vary based on
preparation method and
purity.

Crystal Structure
Tetragonal, spinel-type

(hausmannite).[2][4]

Space group I₄₁/amd. Cubic

variants can occur.[2]

Density 4.5 - 5.4 g/cm³[4][10]

Melting Point
Decomposes at high

temperatures.[1][10]

Decomposition begins above

900°C.[4][6][7]

Solubility
Insoluble in water and dilute

acids.[4][6][7][10]

| Magnetic Ordering | Ferrimagnetic[8] | Curie Temperature (Tc) = 130 K[9] |

Chemical Properties
The chemical identity of copper chromite can be complex, with several formulas used to

describe it. Its most significant chemical feature is its catalytic activity, which is leveraged

across a wide range of chemical transformations.

2.1. Chemical Identity and Stability While the idealized formula is often written as CuCr₂O₄,

commercial preparations, such as the Adkins catalyst, may have less defined stoichiometries

like Cu₂Cr₂O₅ and can include promoters like barium oxide.[2][3] In the spinel lattice, copper is

in the +2 oxidation state, and chromium is in the +3 state.[3] The compound is stable at room
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temperature when stored in a sealed container.[7] At temperatures exceeding 900°C, it

decomposes to form cupric chromate(II) (CuCrO₂) and chromium(VI) oxide (CrO₃).[4][6][7]

Table 2: Chemical Identifiers of Copper Chromite (Cu₂Cr₂O₅)

Identifier Value

CAS Number 12053-18-8[3][10]

Molecular Formula Cu₂Cr₂O₅[1][10]

| Molecular Weight | 311.08 g/mol [5][10] |

2.2. Catalytic Activity Copper chromite is a versatile and selective heterogeneous catalyst. It is

particularly effective for hydrogenation reactions, often leaving carbon-carbon double bonds

intact while reducing other functional groups.[11] This selectivity is highly valuable in multi-step

organic synthesis, including in the development of pharmaceutical intermediates.[12]

Its primary applications include the hydrogenation of esters, aldehydes, and ketones to their

corresponding alcohols.[12][13] It is also used in the production of fatty alcohols from fatty

acids and esters for the cosmetics and detergent industries.[12] Beyond hydrogenation, it

serves as a burn rate modifier in composite solid propellants by accelerating the decomposition

of oxidizers like ammonium perchlorate.[14][15]

Table 3: Key Catalytic Applications of Copper Chromite
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Reaction Type Example Substrate Example Product Industry Relevance

Hydrogenation
Esters (e.g., Fatty
Acid Esters)

Alcohols (e.g.,
Fatty Alcohols)[12]

Oleochemicals,
Detergents

Hydrogenation
Aldehydes (e.g.,

Furfural)

Alcohols (e.g., Furfuryl

Alcohol)[4]
Solvents, Resins

Hydrogenation Ketones Alcohols[13] Fine Chemicals

Hydrogenation Nitro Compounds Amines[12][13]
Pharmaceuticals,

Dyes

Hydrogenolysis Glycerol Propylene Glycol[13]
Bio-renewable

Chemicals

| Combustion Catalyst| Ammonium Perchlorate (in propellants)| N/A | Aerospace, Defense |

Experimental Protocols
The properties and catalytic performance of copper chromite are highly dependent on its

synthesis method. The following sections detail common preparation and characterization

protocols.

3.1. Synthesis Methodologies

Several methods are employed to synthesize copper chromite, each yielding nanoparticles

with different sizes, morphologies, and purities.

Protocol 1: Inverse Co-precipitation This method is used to produce copper chromite
(CuCr₂O₄) nanoparticles with a high degree of crystallinity.

Precursor Solution Preparation: Dissolve cupric nitrate trihydrate (Cu(NO₃)₂·3H₂O) and

chromium nitrate nonahydrate (Cr(NO₃)₃·9H₂O) in deionized water in a 1:2 molar ratio. Stir

for 60 minutes to ensure homogeneity.

Precipitation: Prepare an aqueous ammonia solution. Slowly add the mixed metal nitrate

solution dropwise into the ammonia solution while stirring. Adjust the rate of addition to
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maintain a pH of 9.0. This process precipitates fine particles of a copper-chromium

precursor.

Washing and Drying: Filter the precipitate from the solution. Wash the collected solid

thoroughly with distilled water to remove residual ions. Dry the washed precipitate in an oven

at 110°C.

Calcination: Transfer the dried powder to a furnace. Calcine the material in air at 520°C for 2

hours with a heating rate of 20°C/min. The final product is black CuCr₂O₄ nanoparticles.
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Synthesis of CuCr₂O₄ via Inverse Co-precipitation.
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Protocol 2: Hydrothermal Synthesis This technique produces highly uniform nanoparticles and

is effective for controlling particle size.[14]

Precursor Solution Preparation: Dissolve 1 mmol of copper nitrate trihydrate

(Cu(NO₃)₂·3H₂O) and 2 mmol of chromium nitrate nonahydrate (Cr(NO₃)₃·9H₂O) in 200 ml of

deionized water.[14]

Homogenization: Stir the solution with a magnetic stirrer for 1 hour to achieve a

homogeneous mixture.[14]

Hydrothermal Reaction: Transfer the solution into a hydrothermal batch reactor (autoclave).

Heat the reactor to 200°C and maintain this temperature for 8 hours.[14]

Product Recovery: After the reaction, allow the reactor to cool to room temperature. Collect

the resulting nanoparticles, wash them with deionized water, and dry them.

3.2. Characterization Techniques

To confirm the synthesis of copper chromite and evaluate its properties, a standard set of

characterization techniques is employed.

X-ray Diffraction (XRD): This is the primary technique used to identify the crystalline phase

and structure of the synthesized material. The resulting diffraction pattern is compared to

standard patterns (e.g., JCPDS card no. 01-089-0540 for copper chromite) to confirm

phase purity and determine the crystal structure (e.g., tetragonal spinel).[14]

Electron Microscopy (SEM and TEM): Scanning Electron Microscopy (SEM) and

Transmission Electron Microscopy (TEM) are used to visualize the morphology, particle

shape, and size distribution of the nanoparticles.[14][16]

Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to study the thermal stability of the material and its catalytic

effect on the decomposition of other substances, such as ammonium perchlorate.[14] TGA

measures weight changes with temperature, while DSC measures heat flow, revealing phase

transitions and reaction enthalpies.
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Spectroscopy (FT-IR): Fourier-Transform Infrared Spectroscopy (FT-IR) can be used to

identify chemical bonds and confirm the formation of the metal-oxide framework.

Characterization Methods

Analyzed Properties
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Standard Characterization Workflow for Copper Chromite.

Catalytic Role in Solid Propellants
An important application of copper chromite nanoparticles is as a ballistic modifier in

composite solid propellants, which are used in rocketry. The primary oxidizer in these

propellants is often ammonium perchlorate (AP). Copper chromite catalyzes the thermal

decomposition of AP, thereby increasing the propellant's burn rate.[14]

The addition of copper chromite nanoparticles lowers the decomposition temperature of AP

and significantly increases the heat released (enthalpy) during combustion.[14] For example,

studies have shown that the enthalpy of AP decomposition can be enhanced from 742 J/g to
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1391 J/g in the presence of copper chromite nanoparticles.[14] This enhanced, lower-

temperature energy release leads to a more efficient and faster-burning propellant.

Catalytic Effects
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Catalytic Role of Copper Chromite in Propellant Combustion.

Safety and Handling
Given its composition, copper chromite requires careful handling, particularly in research and

development environments.
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Toxicity: The compound is considered toxic and an irritant.[1] The primary hazards are

associated with inhalation of the powder and skin contact.[17]

Personal Protective Equipment (PPE): When handling copper chromite powder,

appropriate PPE is mandatory. This includes synthetic rubber gloves, safety eyewear, and a

dust mask (e.g., N95) or use within a fume hood to prevent dust inhalation.[17]

Environmental Hazard: Copper chromite is classified as very toxic to aquatic life with long-

lasting effects.[17] Disposal must be handled in accordance with local environmental

regulations to prevent release into waterways.

Oxidizing Agent: It is an oxidizing solid and may intensify fires. It should be stored away from

combustible materials.[17]

It is important to note that the chromium in copper chromite is in the Cr(III) state, which is

significantly less toxic than the carcinogenic Cr(VI) state.[18][19] However, standard

precautions for handling heavy metal compounds should always be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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